Cas no 1181644-04-1 (1-CYCLOPROPYL-2-(4-FLUOROPHENYL)ETHAN-1-AMINE)

• Product Name: 1-CYCLOPROPYL-2-(4-FLUOROPHENYL)ETHAN-1-AMINE
• CAS No: 1181644-04-1
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5596543
• PubChem ID: 60818640
• Update Time: 2024-03-01

1-CYCLOPROPYL-2-(4-FLUOROPHENYL)ETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-CYCLOPROPYL-2-(4-FLUOROPHENYL)ETHAN-1-AMINE
• 1-cyclopropyl-2-(4-fluorophenyl)ethanamine
• Benzeneethanamine, α-cyclopropyl-4-fluoro-
• SCHEMBL6168501
• N14546
• 1181644-04-1

• Inchi： 1S/C11H14FN/c12-10-5-1-8(2-6-10)7-11(13)9-3-4-9/h1-2,5-6,9,11H,3-4,7,13H2
• InChI Key： MKBCUUYRHPFHKE-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N)CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 264.6±15.0 °C(Predicted)
• pka: 10.08±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives